Cas no 4162-89-4 (5-tert-butyl-2-methyl-1,3-dinitrobenzene)

• Product Name: 5-tert-butyl-2-methyl-1,3-dinitrobenzene
• CAS No: 4162-89-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 927170
• PubChem ID: 232440
• Update Time: 2025-04-19

5-tert-butyl-2-methyl-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-methyl-1,3-dinitrobenzene
• 4-(tert-butyl)-2,6-dinitrotoluene
• 4-tert-butyl-2,6-dinitrotoluene
• 5-tert-butyl-2-methyl-1,3-dinitro-benzene
• 5-tert-Butyl-2-methyl-1,3-dinitro-benzol
• AC1L5NVT
• AC1Q5AIR
• AR-1G9510
• CTK1D8346
• NSC29875
• Oprea1_298003
• 4162-89-4
• DTXSID80283117
• DS-013426
• AKOS002783910
• SCHEMBL10385745
• NSC-29875
• 2-methyl-1,3-dinitro-5-tert-butyl-benzene

• Inchi： 1S/C11H14N2O4/c1-7-9(12(14)15)5-8(11(2,3)4)6-10(7)13(16)17/h5-6H,1-4H3
• InChI Key： WOVNZYUOPUALPT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.09542
• Monoisotopic Mass: 238.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 297.8°C at 760 mmHg
• Flash Point: 119.2°C
• Refractive Index: 1.55
• PSA: 86.28
• LogP: 4.15530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes